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Compound of Interest

Compound Name: 2-Chloroethyl acrylate

Cat. No.: B1583066

Essential Safety and Handling Guide for 2-
Chloroethyl Acrylate

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Chloroethyl acrylate. Adherence to these guidelines is critical to
ensure personal safety and minimize environmental impact.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against the hazards of 2-Chloroethyl acrylate, which include skin, eye, and respiratory
irritation.[1][2]

Summary of Recommended PPE
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PPE Category Specification

Wear chemical-resistant gloves. While specific
breakthrough times for 2-Chloroethyl acrylate
are not readily available, gloves made of Butyl
Hand Protection rubber or Viton® are generally recommended
for handling chlorinated compounds and
acrylates. Always inspect gloves for degradation

or punctures before use.

Chemical splash goggles are mandatory. In
Eye and Face Protection situations with a higher risk of splashing, a face

shield should be worn in addition to goggles.

For operations that may generate vapors or
aerosols, a NIOSH-approved respirator with an
organic vapor (OV) cartridge is required. In case

Respiratory Protection of spills or high-concentration exposures, a full-
facepiece respirator with OV cartridges or a self-
contained breathing apparatus (SCBA) should
be used.

A lab coat or chemical-resistant apron should be
Protective Clothi worn. For larger quantities or operations with a
rotective Clothing ] ) ) ] )
high splash risk, a chemical-resistant suit may

be necessary.

Closed-toe shoes are required. For handling
Footwear large quantities or in spill situations, chemical-

resistant boots should be worn.

Operational Plan: Safe Handling and Storage

Handling Procedures:

o Always handle 2-Chloroethyl acrylate in a well-ventilated area, preferably within a chemical
fume hood.

e Avoid direct contact with skin, eyes, and clothing.
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Prevent the formation of vapors and aerosols.

Use non-sparking tools and equipment to prevent ignition, as the substance is flammable.[3]

Ground and bond containers when transferring material to prevent static discharge.[3]

Do not eat, drink, or smoke in areas where 2-Chloroethyl acrylate is handled.
Storage Requirements:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from heat, sparks, open flames, and other ignition sources.[3]

o Store away from incompatible materials such as oxidizing agents, strong acids, and strong
bases.

Emergency Procedures

Immediate and appropriate response to emergencies is crucial to mitigate harm.
Spill Response:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation to disperse vapors.

o Containment: For small spills, use a non-combustible absorbent material like sand, earth, or
vermiculite to contain the spill.[4][5] Do not use combustible materials like paper towels to
absorb the initial spill.[5]

» Neutralization (for acidic or basic contaminants, if applicable): This is not directly applicable
to 2-Chloroethyl acrylate itself but would be for any reactive cleanup materials.

» Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a labeled, sealable container for hazardous waste disposal.[1][4]

e Decontamination:
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o Wash the spill area with alcohol followed by a strong soap and water solution.[1]

o Place all contaminated cleaning materials and any contaminated clothing in a sealed,
labeled container for hazardous waste disposal.[1]

o Re-entry: Do not re-enter the area until it has been verified as safe by a qualified person.[1]
First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20
minutes, occasionally lifting the upper and lower eyelids.[2][6] Seek immediate medical
attention.[2]

» Skin Contact: Immediately remove contaminated clothing and wash the affected skin area
with large amounts of soap and water.[2][7] Seek medical attention if irritation persists.[2]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan
All waste containing 2-Chloroethyl acrylate must be handled as hazardous waste.
o Waste Collection: Collect all 2-Chloroethyl acrylate waste, including contaminated

absorbents and disposable PPE, in a designated and properly labeled hazardous waste
container.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
specific contents, including "2-Chloroethyl acrylate”.

o Storage of Waste: Store hazardous waste containers in a designated, well-ventilated, and
secure area, away from incompatible materials.

o Disposal: Dispose of hazardous waste through a licensed environmental disposal service in
accordance with all federal, state, and local regulations. Do not dispose of 2-Chloroethyl
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acrylate down the drain.
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Caption: Workflow for the safe handling of 2-Chloroethyl acrylate.

This comprehensive guide is intended to provide essential, immediate safety and logistical
information. Always refer to the specific Safety Data Sheet (SDS) for 2-Chloroethyl acrylate
for the most detailed and up-to-date information. Your safety is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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